Cas no 864774-65-2 (1-(5-Bromo-2-fluorophenyl)propan-1-one)

• Product Name: 1-(5-Bromo-2-fluorophenyl)propan-1-one
• CAS No: 864774-65-2
• MF: C₉H₈BrFO
• MW: 231.061625480652
• MDL: MFCD11226832
• CID: 1027850
• PubChem ID: 52983814
• Update Time: 2025-06-13

1-(5-Bromo-2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-fluorophenyl)propan-1-one
• 1-(5-Bromo-2-fluoro-phenyl)-propan-1-one
• A849013
• SCHEMBL182358
• AS-48184
• ZTNPZJQLIBWJDY-UHFFFAOYSA-N
• MFCD11226832
• AKOS015834788
• 1-(5-Bromo-2-fluorophenyl)-1-propanone
• J-503402
• AM90139
• DTXSID70680737
• CS-0152661
• F19670
• 5'-Bromo-2'-fluoropropiophenone
• 864774-65-2
• MB09680
• 1-(5-bromo-2-fluoro-phenyl)propan-1-one

• MDL： MFCD11226832
• Inchi： 1S/C9H8BrFO/c1-2-9(12)7-5-6(10)3-4-8(7)11/h3-5H,2H2,1H3
• InChI Key： ZTNPZJQLIBWJDY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CC)=O)F

Computed Properties

• Exact Mass: 229.97400
• Monoisotopic Mass: 229.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 17.07000
• LogP: 3.18090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Bromo-2-fluorophenyl)propan-1-one

Recent Advances in the Study of 1-(5-Bromo-2-fluorophenyl)propan-1-one (CAS: 864774-65-2) in Chemical Biology and Pharmaceutical Research

The compound 1-(5-Bromo-2-fluorophenyl)propan-1-one (CAS: 864774-65-2) has recently gained significant attention in chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(5-Bromo-2-fluorophenyl)propan-1-one as a versatile building block for the development of novel kinase inhibitors. Researchers at the University of Cambridge successfully employed this compound in the synthesis of selective JAK3 inhibitors, achieving nanomolar potency through strategic modifications of the propanone scaffold. The bromo-fluoro substitution pattern was found to be particularly advantageous for both synthetic manipulation and target binding.

Recent advances in synthetic methodology have expanded the applications of 864774-65-2. A team at MIT reported in ACS Catalysis (2024) an innovative palladium-catalyzed cross-coupling reaction that utilizes this compound as a precursor for the construction of complex heterocyclic systems. The electron-withdrawing nature of the fluorine atom was shown to significantly enhance the reactivity of the bromo substituent in these transformations.

In pharmacological studies, derivatives of 1-(5-Bromo-2-fluorophenyl)propan-1-one have shown promising activity against neurodegenerative diseases. A Nature Communications paper (2023) described the development of small molecules based on this scaffold that effectively modulate α-synuclein aggregation, a key pathological process in Parkinson's disease. The unique electronic properties imparted by the bromo-fluoro substitution were crucial for blood-brain barrier penetration.

The compound's potential in antimicrobial drug development was highlighted in a recent Antimicrobial Agents and Chemotherapy publication (2024). Researchers at the Pasteur Institute demonstrated that structural analogs of 864774-65-2 exhibit potent activity against multidrug-resistant Staphylococcus aureus strains, with minimal cytotoxicity to human cells. This finding opens new avenues for addressing the growing challenge of antibiotic resistance.

From a chemical biology perspective, 1-(5-Bromo-2-fluorophenyl)propan-1-one has proven valuable as a photoreactive probe for studying protein-ligand interactions. A 2024 study in Chemical Science detailed its use in photoaffinity labeling experiments, where the bromine atom served as an effective handle for subsequent bioconjugation and mass spectrometric analysis.

Looking forward, the unique properties of this compound continue to inspire innovative applications. Current research efforts are exploring its potential in targeted drug delivery systems, where the fluorine atom can be exploited for ¹⁸F-labeling in PET imaging applications. The compound's versatility and the growing body of research surrounding it suggest that 864774-65-2 will remain an important tool in medicinal chemistry and drug discovery for years to come.